Cas no 53078-54-9 (Sirodesmin J)

• Product Name: Sirodesmin J
• CAS No: 53078-54-9
• MF: C₁₈H₂₄N₂O₇S₂
• MW: 444.522362709045
• CID: 2056524
• PubChem ID: 14540499
• Update Time: 2025-04-21

Sirodesmin J Chemical and Physical Properties

Names and Identifiers

• Sirodesmin J
• CHEMBL471147
• [(1R,3S,4S,5S,5'R,7R,10R)-3-hydroxy-10-(hydroxymethyl)-4',4',5',15-tetramethyl-3',9,14-trioxospiro[11,12,13-trithia-8,15-diazatetracyclo[8.3.2.01,8.03,7]pentadecane-5,2'-oxolane]-4-yl] acetate
• CHEBI:216083
• 53078-54-9
• ((1R,3S,4S,5S,5'R,7R,10R)-3-hydroxy-10-(hydroxymethyl)-4',4',5',15-tetramethyl-3',9,14-trioxospiro(11,12,13-trithia-8,15-diazatetracyclo(8.3.2.01,8.03,7)pentadecane-5,2'-oxolane)-4-yl) acetate

• Inchi： 1S/C18H24N2O7S2/c1-8-14(2,3)10(22)16(27-8)5-9-15(26,11(16)23)6-17-12(24)19(4)18(7-21,29-28-17)13(25)20(9)17/h8-9,11,21,23,26H,5-7H2,1-4H3
• InChI Key： ODGGLAWTFMFKDG-UHFFFAOYSA-N
• SMILES： CC1C(C)(C)C(=O)C2(C(O)C3(C(N4C5(C(N(C(SS5)(CO)C4=O)C)=O)C3)C2)O)O1

Computed Properties

• Exact Mass: 518.08512931Da
• Monoisotopic Mass: 518.08512931Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 994
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 210Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Epipolythiodioxopiperazines